Cas no 1251570-75-8 (7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine)

• Product Name: 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine
• CAS No: 1251570-75-8
• MF: C₂₁H₁₉F₃N₄O₂S
• MW: 448.461373567581
• CID: 5394271
• Update Time: 2025-10-13

7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [7-Methyl-4-[[4-(trifluoromethoxy)phenyl]amino]-1,8-naphthyridin-3-yl]-4-thiomorpholinylmethanone
• 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine

• Inchi： 1S/C21H19F3N4O2S/c1-13-2-7-16-18(27-14-3-5-15(6-4-14)30-21(22,23)24)17(12-25-19(16)26-13)20(29)28-8-10-31-11-9-28/h2-7,12H,8-11H2,1H3,(H,25,26,27)
• InChI Key： MQIWYZPLYSLSCA-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(OC(F)(F)F)C=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.9±50.0 °C(Predicted)
• pka: 5.34±0.30(Predicted)

Additional information on 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine

Introduction to 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine (CAS No. 1251570-75-8)

7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine, identified by its CAS number 1251570-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as a thiomorpholine moiety and a trifluoromethoxy phenyl ring contributes to its unique chemical properties and potential therapeutic applications.

The molecular architecture of this compound is meticulously designed to interact with biological targets, making it a promising candidate for drug development. The thiomorpholine-4-carbonyl group not only enhances the compound's solubility and bioavailability but also plays a crucial role in modulating its pharmacokinetic profile. Additionally, the trifluoromethoxy phenyl substituent introduces electronic and steric effects that can fine-tune the compound's binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine has emerged as a key player in this landscape due to its multifaceted pharmacological properties. Studies have demonstrated its potential in inhibiting various enzymatic pathways and interacting with specific protein targets, which are implicated in a wide range of diseases.

One of the most compelling aspects of this compound is its ability to modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune disorders. Preclinical studies have shown that derivatives of naphthyridine-based compounds can effectively inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and mitigating disease progression.

The thiomorpholine moiety in the structure of 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine has been particularly noted for its ability to enhance binding interactions with biological targets. This functional group can form hydrogen bonds and hydrophobic interactions with receptor sites, improving the compound's affinity and selectivity. Furthermore, the presence of sulfur atoms in thiomorpholine can facilitate redox reactions, which may be exploited for therapeutic benefits in certain pathological conditions.

Another significant feature of this compound is the trifluoromethoxy phenyl group. The trifluoromethyl (–CF₃) moiety is known for its ability to increase metabolic stability and binding affinity due to its electron-withdrawing properties. This group can also enhance lipophilicity, which is crucial for drug absorption and distribution within the body. The combination of these features makes 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine a versatile scaffold for developing novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine, revealing promising interactions with various protein targets. These virtual screening approaches have identified potential applications in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The pharmacokinetic profile of this compound is another area of interest. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's solubility in both aqueous and lipid environments allows for versatile administration routes, including oral and intravenous delivery. Additionally, its metabolic stability ensures prolonged half-life, which could reduce the frequency of dosing required for therapeutic efficacy.

In conclusion,7-methyl-3-(thiomorpholine-4-carbonyl)-N-[4-(trifluoromethoxy)phenyl]-1,8-naphthyridin-4-amine (CAS No. 1251570-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compound holds great promise for contributing to the discovery of novel therapeutic strategies that address unmet medical needs.